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Compound of Interest

Compound Name: PGP-4008

Cat. No.: B1679755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

PGP-4008, a selective P-glycoprotein (Pgp) inhibitor. Adherence to these procedures is critical

to ensure personnel safety and mitigate environmental hazards.

Product Information and Hazard Identification
PGP-4008 is a potent laboratory chemical used in cancer research and drug development to

study and overcome multidrug resistance. While effective in its experimental applications, it

presents several hazards that necessitate careful handling.

Chemical Identification:

Property Value

Chemical Name
N-[1-(phenylmethyl)-2,3-dihydro-1H-pyrrolo[2,3-

b]quinolin-4-yl]-Benzeneacetamide

CAS Number 365565-02-2

Molecular Formula C₂₆H₂₃N₃O

Molecular Weight 393.48 g/mol

Hazard Summary:
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Hazard Statement Classification

H302 Harmful if swallowed

H410 Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling PGP-4008 to prevent exposure.

Recommended PPE:

Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from dust

particles and splashes.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Regularly inspect

gloves for tears or punctures.

Respiratory Protection
NIOSH-approved N95

respirator.

Prevents inhalation of the

powdered form of the

chemical.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the stability of PGP-4008 and

prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

risk.

Avoid generating dust when handling the powdered form.
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Do not eat, drink, or smoke in areas where PGP-4008 is handled or stored.

Wash hands thoroughly after handling the substance.

Storage:

Store PGP-4008 powder in a tightly sealed container at -20°C.

If dissolved in a solvent, store at -80°C.

Keep away from strong acids, strong alkalis, and strong oxidizing/reducing agents.

The compound is stable for at least four years under proper storage conditions.

Solubility: PGP-4008 is soluble in the following solvents:

Methanol

100% Ethanol (3 mg/ml)

DMSO (20 mg/ml)

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

First Aid Measures:
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Exposure Route Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing and rinse the

affected area with plenty of water. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response: For detailed spill cleanup procedures, refer to the workflow diagram below.
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PGP-4008 Spill Cleanup Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Hazard
(Minor vs. Major)

Minor Spill
(Small amount, contained)

Minor

Major Spill
(Large amount, risk of spread)

Major

Don Appropriate PPE

Contact Emergency Services
& EHS

Contain the Spill
(Use absorbent pads or socks)

Cover with Absorbent Material
(e.g., vermiculite, sand)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Spill Area
(Use appropriate solvent, e.g., ethanol)

Package & Label Waste for Disposal

Report the Incident

End

Click to download full resolution via product page

Caption: Workflow for responding to a PGP-4008 spill.
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Disposal Plan
PGP-4008 and any contaminated materials must be disposed of as hazardous waste.

Disposal Workflow:
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PGP-4008 Waste Disposal Workflow

Generate PGP-4008 Waste
(Unused product, contaminated PPE, etc.)

Segregate Waste at Point of Generation

Place in a Labeled, Sealed, and Compatible
Hazardous Waste Container

Label must include:
'Hazardous Waste', Chemical Name,

and Associated Hazards

Store in a Designated Hazardous
Waste Accumulation Area

Submit a Waste Pickup Request to
Environmental Health & Safety (EHS)

EHS Collects Waste for
Proper Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step process for the
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for PGP-
4008]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679755#personal-protective-equipment-for-
handling-pgp-4008]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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